![molecular formula C30H52O7P2 B1265094 Di-trans,poly-cis-hexaprenyl diphosphate](/img/structure/B1265094.png)
Di-trans,poly-cis-hexaprenyl diphosphate
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Overview
Description
Ditrans,polycis-hexaprenyl diphosphate is a polymer.
Scientific Research Applications
Structural Insights and Enzyme Mechanism
The crystal structure of hexaprenyl diphosphate synthase from Micrococcus luteus reveals insights into the enzyme mechanism involved in the production of hexaprenyl diphosphate, a form of di-trans,poly-cis-hexaprenyl diphosphate. The heterodimeric nature of the enzyme, consisting of small and large subunits, plays a crucial role in product chain length regulation, highlighting the complex interaction between these subunits for enzyme function (Sasaki et al., 2010).
Biosynthesis Pathways
Research on Sulfolobus acidocaldarius, a thermoacidophilic archaeon, has shed light on the cis-polyprenyl diphosphate synthases involved in the biosynthesis of the glycosyl carrier lipid. This study helps to understand the biosynthesis pathways in archaea and their differences from other organisms (Hemmi et al., 2001).
Role in Protein Glycosylation and Rubber Synthesis
The review on cis-prenyltransferases (cis-PTs) illuminates their role across all domains of life, emphasizing their importance in protein glycosylation and rubber synthesis. The paper discusses the classification, function, and evolution of cis-PTs, providing a comprehensive overview of their significance in biological processes (Grabińska et al., 2016).
Enzyme Substrate Specificities
The study of various prenyl chain elongating enzymes, including hexaprenyl diphosphate synthase, highlights their substrate specificities and the potential for developing synthetic methods for biologically active compounds. This research contributes to our understanding of enzyme catalysis and its application in synthetic biology (Nagaki et al., 2004).
properties
Product Name |
Di-trans,poly-cis-hexaprenyl diphosphate |
---|---|
Molecular Formula |
C30H52O7P2 |
Molecular Weight |
586.7 g/mol |
IUPAC Name |
[(2Z,6Z,10Z,14E,18E)-3,7,11,15,19,23-hexamethyltetracosa-2,6,10,14,18,22-hexaenyl] phosphono hydrogen phosphate |
InChI |
InChI=1S/C30H52O7P2/c1-25(2)13-8-14-26(3)15-9-16-27(4)17-10-18-28(5)19-11-20-29(6)21-12-22-30(7)23-24-36-39(34,35)37-38(31,32)33/h13,15,17,19,21,23H,8-12,14,16,18,20,22,24H2,1-7H3,(H,34,35)(H2,31,32,33)/b26-15+,27-17+,28-19-,29-21-,30-23- |
InChI Key |
NGFSMHKFTZROKJ-SLKMIFNPSA-N |
Isomeric SMILES |
CC(=CCC/C(=C/CC/C(=C/CC/C(=C\CC/C(=C\CC/C(=C\COP(=O)(O)OP(=O)(O)O)/C)/C)/C)/C)/C)C |
Canonical SMILES |
CC(=CCCC(=CCCC(=CCCC(=CCCC(=CCCC(=CCOP(=O)(O)OP(=O)(O)O)C)C)C)C)C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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